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Compound of Interest

Compound Name: PSI-353661

Cat. No.: B12400249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo efficacy of PSI-
353661, a potent nucleotide prodrug inhibitor of the hepatitis C virus (HCV) NS5B polymerase.

The following sections detail the antiviral activity, pharmacokinetics, and experimental protocols

in relevant animal models, offering valuable insights for preclinical and translational research.

Introduction to PSI-353661
PSI-353661 is a phosphoramidate prodrug of 2'-deoxy-2'-α-fluoro-2'-β-C-methylguanosine-5'-

monophosphate.[1] It is designed for targeted delivery to the liver, where it is metabolized into

its active triphosphate form, PSI-352666. This active metabolite acts as a chain terminator for

the HCV NS5B RNA-dependent RNA polymerase, a critical enzyme in the viral replication

cycle.[2][3] PSI-353661 has demonstrated potent activity against multiple HCV genotypes in

preclinical studies and exhibits a high barrier to resistance.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative data on the antiviral efficacy and

pharmacokinetic properties of PSI-353661 and its metabolites from in vitro and in vivo studies.
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Table 1: In Vitro Anti-HCV Activity of PSI-353661 in Replicon Assays[2]

HCV Genotype Replicon Type EC50 (µM) EC90 (µM)

1b Wild-Type 0.0030 ± 0.0014 0.0085 ± 0.0007

1b S282T Mutant - 0.011

1a H77 Potent Activity -

2a J6/JFH-1 Potent Activity -

Table 2: In Vivo Pharmacokinetics of a Tritiated Analog of PSI-353661 in Rats (Single Oral

Dose)[4]

Time Point
Total Metabolites in
Plasma (pmol/g)

Total Metabolites in
Liver (pmol/g)

Liver-to-Plasma
Ratio

1 hour 1,234 4,319 3.5

6 hours 896 4,301 4.8

Table 3: In Vivo Antiviral Efficacy of PSI-353661 in HCV-Infected Human Hepatocyte Chimeric

Mice[5]

Treatment Group Dose and Schedule Duration Outcome

PSI-353661 +

Telaprevir

50 mg/kg (p.o.) daily +

400 mg/kg (p.o.) daily
4 weeks

Diminished serum

levels of HCV RNA

and sustained

eradication of mutant

virus.

Signaling Pathway and Mechanism of Action
PSI-353661's mechanism of action centers on the inhibition of the HCV NS5B polymerase, a

key enzyme in the viral replication complex. The following diagram illustrates the metabolic

activation of PSI-353661 and its subsequent inhibition of HCV RNA synthesis.
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Mechanism of Action of PSI-353661
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Caption: Metabolic activation of PSI-353661 and inhibition of HCV NS5B polymerase.
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Experimental Protocols
In Vitro HCV Replicon Assay
This protocol is a general guideline for assessing the antiviral activity of compounds like PSI-
353661 in a cell-based HCV replicon system.

Objective: To determine the EC50 and EC90 values of PSI-353661 against HCV replication.

Materials:

Huh-7 cells harboring an HCV subgenomic replicon (e.g., genotype 1b).

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum

(FBS), non-essential amino acids, and G418.

PSI-353661 stock solution (in DMSO).

96-well cell culture plates.

Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR) or a luciferase

reporter assay system.

Procedure:

Cell Seeding: Seed Huh-7 replicon cells in 96-well plates at a density that allows for

logarithmic growth for the duration of the assay.

Compound Addition: The following day, remove the culture medium and add fresh medium

containing serial dilutions of PSI-353661. Include a vehicle control (DMSO) and a positive

control (another known HCV inhibitor).

Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO2 incubator.

Endpoint Analysis:

qRT-PCR: Lyse the cells and extract total RNA. Quantify HCV RNA levels using a one-

step qRT-PCR assay. Normalize the results to an internal housekeeping gene.
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Luciferase Assay: If using a replicon with a luciferase reporter, lyse the cells and measure

luciferase activity according to the manufacturer's instructions.

Data Analysis: Calculate the concentration of PSI-353661 that inhibits HCV RNA replication

by 50% (EC50) and 90% (EC90) using a dose-response curve fitting software.

In Vivo Efficacy in Human Hepatocyte Chimeric Mouse
Model
This protocol describes a representative study to evaluate the in vivo antiviral efficacy of PSI-
353661.

In Vivo Efficacy Workflow in Chimeric Mice
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Caption: Experimental workflow for assessing in vivo efficacy of PSI-353661.
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Objective: To assess the reduction in serum HCV RNA levels in HCV-infected human

hepatocyte chimeric mice following treatment with PSI-353661.

Animal Model:

Immunodeficient mice (e.g., uPA/SCID) engrafted with human hepatocytes. Successful

engraftment is confirmed by measuring human albumin levels in mouse serum.

Materials:

HCV-infected human serum or cell culture-derived HCV.

PSI-353661 formulated for oral administration.

Telaprevir (or other direct-acting antiviral) for combination therapy studies.

Equipment for blood collection and serum separation.

Reagents for HCV RNA quantification (qRT-PCR).

Procedure:

Animal Acclimation and Infection:

Allow human hepatocyte chimeric mice to acclimate to the facility.

Infect the mice intravenously with a known titer of HCV.

Monitor serum HCV RNA levels weekly to confirm the establishment of a stable infection.

Treatment Administration:

Once a stable viremia is established, randomize the mice into treatment and control

groups.

Administer PSI-353661 (e.g., 50 mg/kg) orally, once daily. For combination studies, co-

administer the other antiviral agent (e.g., Telaprevir at 400 mg/kg).

The control group should receive the vehicle used for drug formulation.
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Monitoring of Antiviral Efficacy:

Collect blood samples at regular intervals (e.g., weekly) throughout the treatment period.

Separate the serum and quantify HCV RNA levels using a validated qRT-PCR assay.

Post-Treatment Follow-up:

After the completion of the treatment course (e.g., 4 weeks), continue to monitor serum

HCV RNA levels for a defined period (e.g., 4-8 weeks) to assess for viral rebound and

determine the rate of sustained virologic response (SVR).

Data Analysis:

Calculate the mean log10 reduction in HCV RNA from baseline for each treatment group

at each time point.

Determine the percentage of mice in each group that achieve undetectable HCV RNA

levels at the end of treatment and at the end of the follow-up period (SVR).

Perform statistical analysis to compare the efficacy between treatment and control groups.

Conclusion
PSI-353661 is a promising anti-HCV agent with potent in vitro activity and demonstrated in vivo

efficacy in a relevant animal model. The protocols and data presented here provide a

foundation for further preclinical evaluation and development of this compound and other

nucleotide analog inhibitors for the treatment of HCV infection. The liver-targeting properties

and high barrier to resistance make PSI-353661 an attractive candidate for inclusion in

combination antiviral regimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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